Cas no 2137904-56-2 (Furan, 2-(3-chloropropyl)tetrahydro-4,4-dimethyl-)

• Product Name: Furan, 2-(3-chloropropyl)tetrahydro-4,4-dimethyl-
• CAS No: 2137904-56-2
• MF: C₉H₁₇ClO
• MW: 176.683682203293
• CID: 5287828
• Update Time: 2025-05-22

Furan, 2-(3-chloropropyl)tetrahydro-4,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Furan, 2-(3-chloropropyl)tetrahydro-4,4-dimethyl-

• Inchi： 1S/C9H17ClO/c1-9(2)6-8(11-7-9)4-3-5-10/h8H,3-7H2,1-2H3
• InChI Key： QVLFBXCMEVXIJR-UHFFFAOYSA-N
• SMILES： O1CC(C)(C)CC1CCCCl

Additional information on Furan, 2-(3-chloropropyl)tetrahydro-4,4-dimethyl-

Recent Advances in the Study of 2137904-56-2 and Furan, 2-(3-chloropropyl)tetrahydro-4,4-dimethyl- in Chemical Biology and Pharmaceutical Research

The chemical compound 2137904-56-2 and its derivative, Furan, 2-(3-chloropropyl)tetrahydro-4,4-dimethyl-, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug discovery and development, particularly in the synthesis of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to these compounds, focusing on their chemical properties, biological activities, and potential therapeutic uses.

Recent studies have highlighted the unique structural features of 2137904-56-2, which make it a promising candidate for further investigation. The compound's furan ring, coupled with the chloropropyl and dimethyl groups, provides a versatile scaffold for chemical modifications. Researchers have explored its reactivity and stability under various conditions, which are critical for its potential use in pharmaceutical formulations. Preliminary results suggest that 2137904-56-2 exhibits favorable pharmacokinetic properties, including good solubility and bioavailability, which are essential for drug development.

Furan, 2-(3-chloropropyl)tetrahydro-4,4-dimethyl-, a derivative of 2137904-56-2, has been the subject of several recent studies due to its potential biological activities. In vitro and in vivo experiments have demonstrated that this compound exhibits significant antimicrobial and anti-inflammatory properties. These findings are particularly relevant in the context of increasing antibiotic resistance and the need for new therapeutic options. The compound's mechanism of action appears to involve the inhibition of key microbial enzymes and modulation of inflammatory pathways, although further research is needed to fully elucidate these processes.

One of the most promising applications of these compounds is in the development of anticancer agents. Recent research has shown that 2137904-56-2 and its derivatives can induce apoptosis in certain cancer cell lines, suggesting their potential as chemotherapeutic agents. Studies have also explored the synergistic effects of these compounds when used in combination with existing anticancer drugs, which could lead to more effective treatment regimens with reduced side effects. However, further preclinical and clinical studies are required to validate these findings and assess the safety and efficacy of these compounds in humans.

In addition to their therapeutic potential, these compounds have also been investigated for their use in chemical biology as probes for studying biological systems. The unique chemical properties of 2137904-56-2 and Furan, 2-(3-chloropropyl)tetrahydro-4,4-dimethyl- make them suitable for labeling and tracking biological molecules, which can provide valuable insights into cellular processes. This application is particularly relevant in the field of proteomics and metabolomics, where such probes can help identify new drug targets and biomarkers.

Despite the promising findings, several challenges remain in the development and application of these compounds. Issues such as synthetic scalability, stability under physiological conditions, and potential toxicity need to be addressed. Future research should focus on optimizing the synthesis of these compounds, improving their pharmacokinetic profiles, and conducting comprehensive toxicity studies to ensure their suitability for clinical use.

In conclusion, the latest research on 2137904-56-2 and Furan, 2-(3-chloropropyl)tetrahydro-4,4-dimethyl- highlights their potential as valuable tools in chemical biology and pharmaceutical research. Their unique structural and biological properties make them promising candidates for drug discovery and development, as well as for use as probes in biological studies. Continued research in this area is expected to yield further insights into their mechanisms of action and therapeutic applications, paving the way for new advancements in the field.